Cas no 143471-08-3 (1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-)
143471-08-3 structure
Product Name:1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-
CAS No:143471-08-3
MF:C4H4F6O2
MW:198.063782691956
CID:1313481
PubChem ID:11805677
Update Time:2025-04-20
1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-
- 3,3,3-trifluoro-2-(trifluoromethyl)propane-1,2-diol
- 3,3,3-trifluoro-2-trifluoromethyl-1,2-propane diol
- 3,3,3-Trifluoro-2-(trifluoromethyl)-1,2-propanediol
- 3,3,3-trifluoro-2-trifluoromethylpropane-1,2-diol
- SCHEMBL950154
- DTXSID20473111
- 143471-08-3
-
- Inchi: 1S/C4H4F6O2/c5-3(6,7)2(12,1-11)4(8,9)10/h11-12H,1H2
- InChI Key: NXCPNMMVLIOWCK-UHFFFAOYSA-N
- SMILES: FC(C(C(F)(F)F)(CO)O)(F)F
Computed Properties
- Exact Mass: 198.01152
- Monoisotopic Mass: 198.01154834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)- Related Literature
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
143471-08-3 (1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent